Cas no 864941-22-0 (methyl N-{2-4-(diethylsulfamoyl)benzamidothiophene-3-carbonyl}carbamate)

• Product Name: methyl N-{2-4-(diethylsulfamoyl)benzamidothiophene-3-carbonyl}carbamate
• CAS No: 864941-22-0
• MF: C₁₈H₂₁N₃O₆S₂
• MW: 439.505841970444
• CID: 6336223
• PubChem ID: 4117572
• Update Time: 2025-10-12

methyl N-{2-4-(diethylsulfamoyl)benzamidothiophene-3-carbonyl}carbamate Chemical and Physical Properties

Names and Identifiers

• methyl N-{2-4-(diethylsulfamoyl)benzamidothiophene-3-carbonyl}carbamate
• methyl N-{2-[4-(diethylsulfamoyl)benzamido]thiophene-3-carbonyl}carbamate
• Methyl N-[2-[[4-(diethylsulfamoyl)benzoyl]amino]thiophene-3-carbonyl]carbamate
• F1358-0400
• AB00685919-01
• AKOS024605387
• 864941-22-0
• methyl (2-(4-(N,N-diethylsulfamoyl)benzamido)thiophene-3-carbonyl)carbamate

• Inchi： 1S/C18H21N3O6S2/c1-4-21(5-2)29(25,26)13-8-6-12(7-9-13)15(22)19-17-14(10-11-28-17)16(23)20-18(24)27-3/h6-11H,4-5H2,1-3H3,(H,19,22)(H,20,23,24)
• InChI Key： WPBFGKMWFHXKMH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2=C(C(NC(=O)OC)=O)C=CS2)=O)=CC=1)(N(CC)CC)(=O)=O

Computed Properties

• Exact Mass: 439.08717775g/mol
• Monoisotopic Mass: 439.08717775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 159Ų

Additional information on methyl N-{2-4-(diethylsulfamoyl)benzamidothiophene-3-carbonyl}carbamate

Professional Introduction to Methyl N-{2-4-(diethylsulfamoyl)benzamidothiophene-3-carbonyl}carbamate (CAS No. 864941-22-0)

Methyl N-{2-4-(diethylsulfamoyl)benzamidothiophene-3-carbonyl}carbamate, with the chemical identifier CAS No. 864941-22-0, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development in medicinal chemistry. The structural complexity and unique functional groups present in this molecule contribute to its potential applications in drug discovery and therapeutic intervention.

The molecular structure of Methyl N-{2-4-(diethylsulfamoyl)benzamidothiophene-3-carbonyl}carbamate consists of several key pharmacophoric elements. The presence of a thiophene ring, which is a heterocyclic aromatic compound, combined with amide and carbamate functional groups, creates a versatile scaffold for further chemical modifications. These modifications can be tailored to enhance specific biological properties, such as binding affinity to target enzymes or receptors. The diethylsulfamoyl moiety appended to the benzamide group introduces additional polarity and reactivity, which can be exploited in designing novel pharmacological agents.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease-related pathways. Methyl N-{2-4-(diethylsulfamoyl)benzamidothiophene-3-carbonyl}carbamate has been identified as a potential lead compound in this endeavor due to its unique structural features. Studies have demonstrated that the thiophene core can interact with biological targets in a manner similar to other heterocyclic compounds known for their therapeutic effects. Furthermore, the amide and carbamate groups provide sites for hydrogen bonding and electrostatic interactions, which are crucial for achieving high selectivity and potency.

One of the most compelling aspects of Methyl N-{2-4-(diethylsulfamoyl)benzamidothiophene-3-carbonyl}carbamate is its potential application in the development of anti-inflammatory agents. Inflammatory processes are mediated by a complex interplay of enzymes and signaling pathways, many of which are accessible through small-molecule intervention. The compound's ability to modulate these pathways has been explored in preclinical studies, where it has shown promise in reducing inflammatory markers and attenuating inflammatory responses in animal models. These findings align with the broader trend in medicinal chemistry towards identifying molecules that can selectively inhibit inflammatory mediators without causing systemic side effects.

The synthesis of Methyl N-{2-4-(diethylsulfamoyl)benzamidothiophene-3-carbonyl}carbamate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the preparation of the thiophene derivative, followed by functionalization at the 3-position with a carbonyl group derived from an appropriate acyl chloride or anhydride. Subsequent steps involve introducing the benzamide and diethylsulfamoyl groups, which are critical for achieving the desired biological activity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to ensure high yields and purity of the final product.

The pharmacokinetic properties of Methyl N-{2-4-(diethylsulfamoyl)benzamidothiophene-3-carbonyl}carbamate have been thoroughly investigated to understand its absorption, distribution, metabolism, and excretion (ADME) profiles. Initial studies suggest that the compound exhibits moderate solubility in water and organic solvents, which is favorable for formulation development. Additionally, preliminary toxicity assessments have indicated that the molecule is well-tolerated at therapeutic doses, although further studies are needed to fully characterize its safety profile.

In conclusion, Methyl N-{2-4-(diethylsulfamoyl)benzamidothiophene-3-carbonyl}carbamate represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its potential applications in treating inflammatory diseases make it an attractive candidate for further development into a novel therapeutic agent. As research continues to uncover new insights into its mechanism of action and pharmacological properties, this compound is poised to play a crucial role in addressing unmet medical needs.